Cas no 40618-96-0 (3-Phenyl-3-(trifluoromethyl)-diaziridine)

3-Phenyl-3-(trifluoromethyl)-diaziridine structure
40618-96-0 structure
Product Name:3-Phenyl-3-(trifluoromethyl)-diaziridine
CAS No:40618-96-0
MF:C8H7F3N2
MW:188.149791955948
CID:1058941
PubChem ID:604480
Update Time:2025-04-20

3-Phenyl-3-(trifluoromethyl)-diaziridine Chemical and Physical Properties

Names and Identifiers

    • 3-Phenyl-3-(trifluoromethyl)-diaziridine
    • 3-(TRIFLUOROMETHYL)-3-PHENYLDIAZIRIDINE
    • 3-phenyl-3-(trifluoromethyl)diaziridine
    • SCHEMBL14216812
    • DTXSID90345432
    • Diaziridine, 3-phenyl-3-(trifluoromethyl)-
    • 3-Phenyl-3-trifluoromethyldiaziridine
    • 40618-96-0
    • DB-262478
    • Inchi: 1S/C8H7F3N2/c9-8(10,11)7(12-13-7)6-4-2-1-3-5-6/h1-5,12-13H
    • InChI Key: IDYOLIBOFIMVHB-UHFFFAOYSA-N
    • SMILES: FC(C1(C2C=CC=CC=2)NN1)(F)F

Computed Properties

  • Exact Mass: 188.05600
  • Monoisotopic Mass: 188.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.9Ų

Experimental Properties

  • PSA: 43.88000
  • LogP: 2.16710

3-Phenyl-3-(trifluoromethyl)-diaziridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P337470-50mg
3-Phenyl-3-(trifluoromethyl)-diaziridine
40618-96-0
50mg
$ 173.00 2023-09-06
TRC
P337470-500mg
3-Phenyl-3-(trifluoromethyl)-diaziridine
40618-96-0
500mg
$ 1344.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-396469-50 mg
3-Phenyl-3-(trifluoromethyl)-diaziridine,
40618-96-0
50mg
¥2482.00 2023-06-01
SHENG KE LU SI SHENG WU JI SHU
sc-396469-50mg
3-Phenyl-3-(trifluoromethyl)-diaziridine,
40618-96-0
50mg
¥2482.00 2023-09-05
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